N-(2-hydroxyphenyl)-2-[(2-phenyl-4-quinazolinyl)thio]acetamide

• IUPAC Name: N-(2-hydroxyphenyl)-2-(2-phenylquinazolin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C22H17N3O2S/c26-19-13-7-6-12-18(19)23-20(27)14-28-22-16-10-4-5-11-17(16)24-21(25-22)15-8-2-1-3-9-15/h1-13,26H,14H2,(H,23,27)
• InChI Key: XIIZEPYIQWSQNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=N2)SCC(=O)NC4=CC=CC=C4O
• Molecular Formula: C22H17N3O2S
• Molecular Weight: 387.5 g/mol

Description

N-(2-hydroxyphenyl)-2-[(2-phenyl-4-quinazolinyl)thio]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as HQAQ or simply as 2-PTAC. HQAQ is a thioacetamide derivative of 2-phenylquinazoline and is a potent inhibitor of protein tyrosine phosphatases.

Mechanism of Action

The mechanism of action of HQAQ involves the binding of the compound to the catalytic site of protein tyrosine phosphatases. This binding results in the inhibition of the enzyme's activity, which leads to the modulation of cellular signaling pathways. HQAQ has been shown to have a high affinity for the catalytic site of protein tyrosine phosphatases, which makes it a potent inhibitor of these enzymes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of HQAQ are primarily related to its inhibition of protein tyrosine phosphatases. This inhibition leads to the modulation of cellular signaling pathways, which can have a wide range of effects on cellular function. HQAQ has been shown to have anti-inflammatory effects, as well as anti-tumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of HQAQ in lab experiments is its potency as an inhibitor of protein tyrosine phosphatases. This potency allows for the use of lower concentrations of the compound in experiments, which can reduce the risk of non-specific effects. However, one limitation of HQAQ is its relatively low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for research on HQAQ. One area of interest is the development of HQAQ derivatives with improved solubility and potency. Another area of interest is the investigation of the compound's effects on specific cellular signaling pathways, as well as its potential therapeutic applications in various diseases. Additionally, the development of new methods for the synthesis of HQAQ and its derivatives may also be an area of future research.

Scientific Research Applications

HQAQ has shown promising results in various scientific research applications. It has been found to be a potent inhibitor of protein tyrosine phosphatases, which are enzymes that play a critical role in regulating cellular signaling pathways. HQAQ has been shown to inhibit the activity of several protein tyrosine phosphatases, including PTP1B, TCPTP, and SHP2.